Cas no 2172569-58-1 (5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2172569-58-1
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 5922810
• PubChem ID: 165603268
• Update Time: 2025-08-04

5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane
• 5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro[5.5]undecane
• EN300-1641033
• 2172569-58-1

• Inchi： 1S/C14H18FNO2/c15-12-4-2-1-3-11(12)13-14(18-10-7-16-13)5-8-17-9-6-14/h1-4,13,16H,5-10H2
• InChI Key： LCNGJZCZLKBLLZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2(CCOCC2)OCCN1

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane

Introduction to 5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane (CAS No. 2172569-58-1)

The compound 5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane (CAS No. 2172569-58-1) represents a fascinating molecule in the realm of medicinal chemistry, characterized by its unique spirocyclic and heterocyclic architecture. This compound has garnered significant attention due to its structural complexity and potential pharmacological applications, particularly in the development of novel therapeutic agents.

At the core of its molecular structure lies a spirocyclic framework, which combines a cycloalkane ring with an oxygen atom, forming a 1,9-dioxa backbone. This spiro configuration introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of an azaspiro moiety further enhances its structural diversity, making it a promising candidate for drug discovery.

The 2-fluorophenyl substituent attached to the nitrogen atom of the azaspiro ring adds another layer of complexity and functionality. Fluorine atoms are well-known for their ability to modulate pharmacokinetic properties, such as lipophilicity and metabolic stability, by influencing electronic and steric interactions. This substitution pattern is particularly relevant in modern drug design, where fluorinated aromatic rings are frequently incorporated to improve drug efficacy and reduce off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane with various biological targets. Studies suggest that this compound exhibits promising binding affinity with enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory agents. The spirocyclic core and fluorinated phenyl group are believed to play critical roles in stabilizing the binding interactions through hydrophobic and hydrogen bonding interactions.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical studies as a modulator of central nervous system (CNS) pathways. The rigid spirocyclic structure is thought to enhance blood-brain barrier penetration, while the fluorine substitution may improve pharmacokinetic profiles necessary for CNS drug development. These properties make 5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane an attractive candidate for further investigation in neuropharmacological research.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The spirocyclic core is typically formed through a cyclization reaction between two precursors, while the introduction of the fluorine atom requires careful selection of fluorinating agents and reaction conditions to ensure high yield and selectivity. Advances in transition-metal-catalyzed reactions have further streamlined these synthetic routes, making it more feasible to produce larger quantities for biological testing.

From a medicinal chemistry perspective, the structural features of 5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane offer several advantages for drug development. The spirocyclic framework provides rigidity that can enhance binding affinity and reduce conformational flexibility, while the fluorinated phenyl group introduces metabolic stability and lipophilicity modulation. These attributes are critical for designing compounds that exhibit prolonged half-lives and improved bioavailability.

Recent studies have also explored derivatives of this compound, where modifications at various positions on the spirocyclic or phenyl rings have been investigated to optimize pharmacological properties. For instance, replacing the fluorine atom with other halogens or introducing additional substituents has revealed new analogs with enhanced potency or selectivity against specific biological targets. These findings underscore the importance of structure-activity relationships (SAR) in guiding medicinal chemistry efforts toward more effective therapeutic agents.

The potential applications of 5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane extend beyond anti-inflammatory and CNS disorders. Preliminary data suggest that this compound may also exhibit antiviral or anticancer properties, although further research is needed to fully elucidate these mechanisms. The versatility of its structural framework allows for diverse modifications that could tailor its activity toward different disease indications.

In conclusion, 5-(2-fluorophenyl)-1,9-dioxa-4-azaspiro5.5undecane (CAS No. 2172569-58-1) is a structurally intriguing compound with significant potential in medicinal chemistry and drug discovery. Its unique spirocyclic and heterocyclic architecture, combined with strategic fluorination at the phenyl ring, positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases, including inflammation, neurological disorders, and cancer, among others, underscoring its importance as a subject of ongoing research.